(3,5-dimethoxybenzyl)1,2,3,4-tetrahydro-1-naphthalenylamine

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-1,2,3,4-tetrahydronaphthalen-1-amine
• InChI: InChI=1S/C19H23NO2/c1-21-16-10-14(11-17(12-16)22-2)13-20-19-9-5-7-15-6-3-4-8-18(15)19/h3-4,6,8,10-12,19-20H,5,7,9,13H2,1-2H3
• InChI Key: ZIECMJLJJMFKOW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNC2CCCC3=CC=CC=C23)OC
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

(3,5-dimethoxybenzyl)1,2,3,4-tetrahydro-1-naphthalenylamine, also known as 2C-H-NBOMe, is a synthetic compound that belongs to the family of phenethylamines. It is a potent hallucinogenic drug that has been the subject of scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of (3,5-dimethoxybenzyl)1,2,3,4-tetrahydro-1-naphthalenylamine involves the activation of the 5-HT2A receptor. This results in the modulation of the activity of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine. The activation of the 5-HT2A receptor also leads to the activation of various intracellular signaling pathways, including the phospholipase C (PLC) pathway, the phospholipase A2 (PLA2) pathway, and the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects
This compound has been shown to produce a range of biochemical and physiological effects. These include changes in mood, perception, and cognition, as well as alterations in heart rate, blood pressure, and body temperature. Studies have suggested that this compound may also have neuroprotective effects, as it has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

(3,5-dimethoxybenzyl)1,2,3,4-tetrahydro-1-naphthalenylamine has several advantages for lab experiments. It is a potent and selective agonist of the 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, there are also several limitations to using this compound in lab experiments. It is a controlled substance and requires special permits for its use. Additionally, its potent hallucinogenic effects make it difficult to use in behavioral studies.

Future Directions

There are several future directions for the scientific research of (3,5-dimethoxybenzyl)1,2,3,4-tetrahydro-1-naphthalenylamine. One area of research is the development of novel therapeutic agents based on its structure. Another area of research is the study of its effects on other serotonin receptors, such as the 5-HT1A and 5-HT2C receptors. Additionally, there is a need for further research into its potential neuroprotective effects and its effects on brain plasticity. Finally, there is a need for more research into the safety and efficacy of this compound as a potential therapeutic agent.

Synthesis Methods

The synthesis of (3,5-dimethoxybenzyl)1,2,3,4-tetrahydro-1-naphthalenylamine involves a multi-step process that starts with the reaction of 2,5-dimethoxybenzaldehyde with nitroethane to produce 2,5-dimethoxyphenyl-2-nitropropene. The nitropropene is then reduced to 2,5-dimethoxyphenyl-2-amino-propane using a reducing agent such as sodium borohydride. Finally, the amine is coupled with 1,2,3,4-tetrahydro-1-naphthalenylamine using a coupling agent such as N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide (EDC).

Scientific Research Applications

(3,5-dimethoxybenzyl)1,2,3,4-tetrahydro-1-naphthalenylamine has been the subject of scientific research for its potential therapeutic applications. It has been shown to have high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. Studies have suggested that this compound may have potential as a treatment for depression, anxiety, and post-traumatic stress disorder.